Cas no 1805504-69-1 (3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-4-hydroxypyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-4-hydroxypyridine
• CAS No: 1805504-69-1
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4881609
• Update Time: 2025-06-07

3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-4-hydroxypyridine

• Inchi： 1S/C7H5BrF3NO/c8-1-3-5(7(10)11)12-2-4(9)6(3)13/h2,7H,1H2,(H,12,13)
• InChI Key： SRCXDUYDXRWYSV-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=CNC=1C(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-4-hydroxypyridine

Professional Introduction to 3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-4-hydroxypyridine (CAS No. 1805504-69-1)

3-(Bromomethyl)-2-(difluoromethyl)-5-fluoro-4-hydroxypyridine, identified by its CAS number 1805504-69-1, is a highly versatile intermediate in the realm of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad spectrum of biological activities. The unique substitution pattern of this molecule, featuring a bromomethyl group, a difluoromethyl group, a fluoro atom, and a hydroxy group, makes it an invaluable building block for synthesizing novel therapeutic agents.

The bromomethyl functional group on the pyridine ring provides a reactive site for further derivatization, enabling the construction of complex molecular architectures. This reactivity has been exploited in various synthetic pathways, particularly in the development of kinase inhibitors and other small-molecule drugs. The presence of the difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. Additionally, the fluoro atom introduces lipophilicity and can influence pharmacokinetic properties, making it a desirable feature in medicinal chemistry.

In recent years, there has been a surge in research focused on developing inhibitors targeting tyrosine kinases, which play a crucial role in cancer biology. Pyridine derivatives have emerged as prominent scaffolds in this endeavor. A notable example is the compound 3-(bromomethyl)-2-(difluoromethyl)-5-fluoro-4-hydroxypyridine, which has been investigated for its potential as a precursor in the synthesis of kinase inhibitors. Studies have demonstrated that modifications at the 2- and 5-position of the pyridine ring can significantly alter the binding properties to target enzymes. The combination of these substituents not only enhances potency but also improves selectivity over off-target proteins.

The hydroxy group in this compound adds another layer of functionality, allowing for further chemical modifications such as etherification or esterification. These transformations can lead to the development of prodrugs or analogs with improved solubility and bioavailability. Furthermore, the hydroxyl group can participate in hydrogen bonding interactions within biological targets, which is critical for achieving high affinity and selectivity.

The synthesis of 3-(bromomethyl)-2-(difluoromethyl)-5-fluoro-4-hydroxypyridine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Key steps often include halogenation, fluorination, and functional group interconversion. Advanced synthetic techniques such as cross-coupling reactions have also been employed to introduce the desired substituents with high efficiency and yield. The use of palladium catalysts in these reactions has been particularly effective in achieving regioselective transformations.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical data suggest that derivatives of 3-(bromomethyl)-2-(difluoromethyl)-5-fluoro-4-hydroxypyridine) exhibit promising activity against various kinases involved in cancer pathways. For instance, compounds with similar scaffolds have shown inhibitory effects on EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), both of which are key targets in oncology therapy. The ability to modulate these kinases could lead to novel therapeutic strategies for treating solid tumors and other malignancies.

In addition to their applications in oncology, pyridine derivatives like 3-(bromomethyl)-2-(difluoromethylб])-5-
fluoro-4-hydroxypyridine have shown potential in addressing other diseases such as inflammatory disorders and infectious diseases. The structural features of this compound allow for fine-tuning its interactions with biological targets, making it a valuable tool for drug discovery efforts. Researchers are exploring its utility as a scaffold for developing antiviral agents and anti-inflammatory drugs by leveraging its ability to modulate enzyme activity and protein-protein interactions.

The growing interest in fluorinated pyridines stems from their well-documented impact on drug-like properties such as solubility, permeability, and metabolic stability. The introduction of fluorine atoms can significantly alter these properties, often leading to more robust drug candidates. For example, fluorinated analogs have been shown to exhibit improved oral bioavailability due to reduced metabolic clearance by cytochrome P450 enzymes. This has made them particularly attractive for developing small-molecule drugs with enhanced pharmacokinetic profiles.

The synthetic methodologies used to prepare 3-(
)
)
)
)
)
)
)
)
)
)
)